Cas no 68892-13-7 (1-Phenyldecane-1,3-dione)

• Product Name: 1-Phenyldecane-1,3-dione
• CAS No: 68892-13-7
• MF: C₁₆H₂₂O₂
• MW: 246.344685077667
• CID: 58885
• PubChem ID: 111696
• Update Time: 2025-04-18

1-Phenyldecane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1-Phenyldecane-1,3-dione
• 1,3-Decanedione, 1-phenyl-
• 1-Phenyl-3-heptyl-1,3-propanedione
• 1-Phenyldecane-1,3-dione1-n-heptyl-3-Phenyl-1,3-propanedione
• Octanoyl-benzoyl methane
• Rhodiastab 92
• 1-Phenyl-1,3-decanedione
• Benzoyl(octanoyl)methane
• 1,3-Decanedione,1-phenyl-
• SCHEMBL98359
• IFQULAPKPYIHBS-UHFFFAOYSA-N
• A836282
• EINECS 272-599-9
• NS00020022
• 1(phenyl)-1,3decanedione
• 68892-13-7
• BETA-PHENYL CINNAMALDEHYDE
• DTXSID7071810
• G71327

• Inchi： 1S/C16H22O2/c1-2-3-4-5-9-12-15(17)13-16(18)14-10-7-6-8-11-14/h6-8,10-11H,2-5,9,12-13H2,1H3
• InChI Key： IFQULAPKPYIHBS-UHFFFAOYSA-N
• SMILES： O=C(CC(C1C=CC=CC=1)=O)CCCCCCC

Computed Properties

• Exact Mass: 246.16206
• Monoisotopic Mass: 246.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 9
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 4.5
• Topological Polar Surface Area: 34.1A^2

Experimental Properties

• Density: 0.984
• Boiling Point: 357.2 °C at 760 mmHg
• Flash Point: 134 °C
• PSA: 34.14
• LogP: 4.18900